![molecular formula C18H20Cl2N2O B271774 N-(1-azabicyclo[2.2.2]oct-3-yl)-N-{[5-(2,4-dichlorophenyl)-2-furyl]methyl}amine](/img/structure/B271774.png)
N-(1-azabicyclo[2.2.2]oct-3-yl)-N-{[5-(2,4-dichlorophenyl)-2-furyl]methyl}amine
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Overview
Description
N-(1-azabicyclo[2.2.2]oct-3-yl)-N-{[5-(2,4-dichlorophenyl)-2-furyl]methyl}amine, commonly known as DMXB-A, is a synthetic compound that is used in the field of scientific research. It is a nicotinic acetylcholine receptor agonist that has been found to have potential therapeutic applications.
Mechanism of Action
DMXB-A acts as a nicotinic acetylcholine receptor agonist, which means it binds to and activates these receptors. Nicotinic acetylcholine receptors are found in the brain and are involved in various physiological processes, including memory, attention, and learning. Activation of these receptors by DMXB-A leads to the release of various neurotransmitters, including dopamine and acetylcholine, which are involved in these processes.
Biochemical and Physiological Effects:
DMXB-A has been found to have various biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. DMXB-A has also been found to have potential applications in the treatment of schizophrenia and other neuropsychiatric disorders. It has been shown to increase the release of dopamine and acetylcholine, which are involved in various physiological processes, including memory, attention, and learning.
Advantages and Limitations for Lab Experiments
DMXB-A has several advantages as a research tool. It is a potent and selective nicotinic acetylcholine receptor agonist, which makes it an ideal tool for studying the role of these receptors in various physiological processes. However, DMXB-A also has some limitations. It has a short half-life, which means it needs to be administered frequently to maintain its effects. DMXB-A is also a synthetic compound, which means it may have some off-target effects that need to be considered when interpreting the results of experiments.
Future Directions
There are several future directions for the research on DMXB-A. One potential direction is to investigate its therapeutic potential in various neuropsychiatric disorders, including schizophrenia and Alzheimer's disease. Another direction is to study the role of nicotinic acetylcholine receptors in various physiological processes, including memory, attention, and learning. Additionally, the development of new and more potent nicotinic acetylcholine receptor agonists may lead to the discovery of new therapeutic targets for these disorders.
Synthesis Methods
DMXB-A is synthesized through a multi-step process that involves the reaction of various chemical compounds. The first step involves the synthesis of the azabicyclo[2.2.2]octane ring system, which is then reacted with the dichlorophenylfuran compound to obtain DMXB-A. The synthesis of DMXB-A is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
DMXB-A has been found to have potential therapeutic applications in the field of neuroscience. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. DMXB-A has also been found to have potential applications in the treatment of schizophrenia and other neuropsychiatric disorders.
properties
Molecular Formula |
C18H20Cl2N2O |
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Molecular Weight |
351.3 g/mol |
IUPAC Name |
N-[[5-(2,4-dichlorophenyl)furan-2-yl]methyl]-1-azabicyclo[2.2.2]octan-3-amine |
InChI |
InChI=1S/C18H20Cl2N2O/c19-13-1-3-15(16(20)9-13)18-4-2-14(23-18)10-21-17-11-22-7-5-12(17)6-8-22/h1-4,9,12,17,21H,5-8,10-11H2 |
InChI Key |
GGPSNNYCBMONIT-UHFFFAOYSA-N |
SMILES |
C1CN2CCC1C(C2)NCC3=CC=C(O3)C4=C(C=C(C=C4)Cl)Cl |
Canonical SMILES |
C1CN2CCC1C(C2)NCC3=CC=C(O3)C4=C(C=C(C=C4)Cl)Cl |
Origin of Product |
United States |
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